Cas no 146929-33-1 (Cyclazosin hydrochloride)

Cyclazosin hydrochloride is a selective α1B-adrenoceptor antagonist with high affinity and specificity. Its primary advantage lies in its ability to selectively block the α1B subtype, distinguishing it from non-selective α1-adrenoceptor antagonists. This selectivity makes it a valuable tool in pharmacological research for studying adrenergic receptor subtypes and their physiological roles. Cyclazosin hydrochloride exhibits good solubility in aqueous solutions, facilitating its use in in vitro and in vivo studies. Its well-characterized binding properties and stability under standard laboratory conditions further enhance its utility as a reference compound in receptor binding assays and mechanistic studies of adrenergic signaling pathways.
Cyclazosin hydrochloride structure
Cyclazosin hydrochloride structure
Product Name:Cyclazosin hydrochloride
CAS No:146929-33-1
MF:C23H28ClN5O4
MW:473.952524185181
CID:91878
PubChem ID:24892491
Update Time:2025-05-27

Cyclazosin hydrochloride Chemical and Physical Properties

Names and Identifiers

    • CYCLAZOSIN HYDROCHLORIDE
    • 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-(2-furanylcarbonyl) decahydroquinoxaline
    • [4-(4-amino-6,7-dimethoxyquinazolin-2-yl)-2,3,4a,5,6,7,8,8a-octahydroquinoxalin-1-yl]-(furan-2-yl)methanone,hydrochloride
    • cis-1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-(2-furanylcarbonyl)decahydroquinoxaline monohydrochloride
    • Cyclazosin monohydrochloride
    • Cyclazosin hydrochloride Solution, 100ppm
    • Quinoxaline, 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-(2-furanylcarbonyl)decahydro-, monohydrochloride, (4aR,8aS)-rel-
    • 146929-33-1
    • Q27132919
    • Methanone, [(4aR,8aS)-4-(4-amino-6,7-dimethoxy-2-quinazolinyl)octahydro-1(2H)-quinoxalinyl]-2-furanyl-, hydrochloride (1:1), rel-
    • [(4aR,8aS)-4-(4-amino-6,7-dimethoxyquinazolin-2-yl)octahydroquinoxalin-1(2H)-yl](furan-2-yl)methanone hydrochloride
    • Cyclazosin (hydrochloride)
    • CHEBI:63935
    • DTXSID1040453
    • ((4aR,8aS)-4-(4-Amino-6,7-dimethoxy-2-quinazolinyl)octahydro-1(2H)-quinoxalinyl)(2-furyl)methanone hydrochloride (1:1)
    • [(4aR,8aS)-4-(4-amino-6,7-dimethoxyquinazolin-2-yl)-2,3,4a,5,6,7,8,8a-octahydroquinoxalin-1-yl]-(furan-2-yl)methanone;hydrochloride
    • ((4aR,8aS)-4-(4-Amino-6,7-dimethoxyquinazolin-2-yl)-2,3,4a,5,6,7,8,8a-octahydroquinoxalin-1-yl)-(furan-2-yl)methanone hydrochloride
    • (4-(4-Amino-6,7-dimethoxyquinazolin-2-yl)-cis-octahydroquinoxalin-L-yl)furan-2-ylmethanone hydrochloride
    • ((4aR,8aS)-4-(4-Amino-6,7-dimethoxyquinazolin-2-yl)octahydroquinoxalin-1(2H)-yl)(2-furyl)methanone hydrochloride
    • Quinoxaline, 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-(2-furanylcarbonyl)decahydro-, monohydrochloride, cis-
    • UNII-RLN802138L
    • Methanone, ((4aR,8aS)-4-(4-amino-6,7-dimethoxy-2-quinazolinyl)octahydro-1(2H)-quinoxalinyl)-2-furanyl-, hydrochloride (1:1), rel-
    • [(4aR,8aS)-4-(4-amino-6,7-dimethoxyquinazolin-2-yl)octahydroquinoxalin-1(2H)-yl](2-furyl)methanone hydrochloride
    • (+)-Cyclazosin hydrochloride
    • RLN802138L
    • Cyclazosin HCl
    • Cyclazosin hydrochloride Solution in Methanol, 100ug/mL
    • DTXCID9020453
    • 1ST10620A-100M
    • Cyclazosin hydrochloride
    • MDL： MFCD01860867
    • Inchi： 1S/C23H27N5O4.ClH/c1-30-19-12-14-15(13-20(19)31-2)25-23(26-21(14)24)28-10-9-27(16-6-3-4-7-17(16)28)22(29)18-8-5-11-32-18;/h5,8,11-13,16-17H,3-4,6-7,9-10H2,1-2H3,(H2,24,25,26);1H/t16-,17+;/m0./s1
    • InChI Key： SKDIDWRQDBIQBS-MCJVGQIASA-N
    • SMILES： Cl.O=C(C1=CC=CO1)N1CCN(C2N=C(C3C=C(C(=CC=3N=2)OC)OC)N)[C@@H]2CCCC[C@H]12

Computed Properties

  • Exact Mass: 473.18300
  • Monoisotopic Mass: 473.182982
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 4
  • Complexity: 668
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 107

Experimental Properties

  • Boiling Point: 691.1°C at 760 mmHg
  • Flash Point: 371.7°C
  • Solubility: H2O: 1.8 mg/mL
  • PSA: 106.95000
  • LogP: 4.48190

Cyclazosin hydrochloride Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3

Cyclazosin hydrochloride Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Cyclazosin hydrochloride Pricemore >>

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Cyclazosin hydrochloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:146929-33-1)CYCLAZOSIN HYDROCHLORIDE
Order Number:LE1271;LE26529540
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:40
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:146929-33-1)CYCLAZOSIN HYDROCHLORIDE
LE1271;LE26529540
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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